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Compound of Interest

Compound Name: N-hexadecylaniline

Cat. No.: B6355271

An In-depth Technical Guide for Researchers and Material Scientists

N-hexadecylaniline, a substituted aniline featuring a long C16 alkyl chain, is emerging as a
highly versatile molecule in material science. Its unique amphiphilic nature, combining a
hydrophilic aniline head with a hydrophobic hexadecyl tail, unlocks a wide array of potential
applications, ranging from self-assembling liquid crystals and processable conductive polymers
to effective corrosion inhibitors and building blocks for nanomaterials. This technical guide
provides a comprehensive overview of the material science applications of N-
hexadecylaniline, complete with experimental protocols and quantitative data to facilitate
further research and development in this exciting field.

Physicochemical Properties of N-Hexadecylaniline

N-hexadecylaniline is a waxy solid at room temperature with a melting point in the range of
53-56 °C.[1] Its long alkyl chain renders it highly soluble in nonpolar organic solvents, while the
aniline moiety provides a site for chemical reactions and interactions with polar surfaces.
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Property Value Reference
Molecular Formula C22H39N [1]
Molecular Weight 317.55 g/mol [2]
Melting Point 53-56 °C [1]
Boiling Point 254-255 °C (at 15 mmHg) [1]
Colorless to pale yellow liquid
Appearance ) [1]
or solid

Synthesis of N-Hexadecylaniline

N-hexadecylaniline is typically synthesized via a nucleophilic substitution reaction between
aniline and a 16-carbon alkyl halide, such as 1-bromohexadecane. The reaction is generally
carried out in the presence of a base to neutralize the hydrohalic acid byproduct.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. Determination of critical micelle concentration [bio-protocol.org]
e 2. pubs.acs.org [pubs.acs.org]

 To cite this document: BenchChem. [N-Hexadecylaniline: A Versatile Building Block for
Advanced Materials]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6355271#potential-applications-of-n-
hexadecylaniline-in-material-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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